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Compound of Interest

Compound Name: 4'-(tert-Butyl)propiophenone

Cat. No.: B1269827 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the proper disposal of 4'-
(tert-Butyl)propiophenone, a flammable aromatic ketone. Adherence to these guidelines is

crucial for minimizing risks and complying with regulatory standards.

Hazard Classification and Regulatory Overview
4'-(tert-Butyl)propiophenone is classified as a flammable liquid.[1] Wastes containing this

substance are considered hazardous due to their ignitability.[2][3][4] Under the Resource

Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection

Agency (EPA), ignitable liquid wastes are assigned the hazardous waste code D001.[2][3][5][6]

Disposal of D001 wastes is subject to stringent federal and local regulations to prevent fire

hazards and environmental contamination.[7]

Key Physical and Chemical Properties for Disposal Consideration:
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Property Value Source

Molecular Formula C13H18O [1][8][9]

Molecular Weight 190.28 g/mol [1][8][9]

Appearance
Clear, colorless to light

orange/yellow liquid
[8][10]

Boiling Point 162 °C at 5 mmHg [8]

Density 0.96 g/mL [8]

Hazard Class 3 (Flammable Liquid) [8]

GHS Hazard Statement
H226: Flammable liquid and

vapor
[1]

Operational Disposal Plan: A Step-by-Step Protocol
The primary and recommended method for the disposal of 4'-(tert-Butyl)propiophenone is

through a licensed hazardous waste management company that utilizes high-temperature

incineration.[7] On-site treatment or sewer disposal is generally not permissible for flammable

liquid wastes without specific permits and pre-treatment that eliminates the ignitability

characteristic.[11]

Step 1: Personal Protective Equipment (PPE)

Before handling 4'-(tert-Butyl)propiophenone for disposal, ensure you are wearing the

appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Step 2: Waste Segregation and Collection
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Dedicated Waste Container: Designate a specific, clearly labeled waste container for 4'-(tert-
Butyl)propiophenone and any materials contaminated with it (e.g., pipette tips, absorbent

pads).

Labeling: The container must be labeled as "Hazardous Waste," with the full chemical name

"4'-(tert-Butyl)propiophenone," and the EPA hazardous waste code D001 (Ignitable).

Container Compatibility: Use containers made of materials compatible with flammable

organic liquids, such as glass or high-density polyethylene (HDPE). Ensure the container

has a secure, tight-fitting lid to prevent spills and the escape of flammable vapors.

Step 3: Storage of Hazardous Waste

Accumulation Area: Store the sealed hazardous waste container in a designated satellite

accumulation area or a central hazardous waste storage facility.

Safety Precautions: The storage area must be well-ventilated and away from sources of

ignition, heat, and direct sunlight. Store ignitable wastes separately from oxidizing agents,

acids, and bases to prevent dangerous reactions.[3]

Step 4: Arranging for Final Disposal

Licensed Disposal Service: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

transportation of the waste container.

Documentation: Complete all necessary hazardous waste manifests and other required

paperwork provided by the disposal service.

Immediate Safety and Spill Response
In the event of a spill of 4'-(tert-Butyl)propiophenone:

Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any

equipment that could create a spark.

Ventilate the Area: Increase ventilation to disperse flammable vapors.
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Contain the Spill: Use a non-combustible absorbent material, such as vermiculite, dry sand,

or a commercial spill absorbent, to contain the liquid. Do not use combustible materials like

paper towels for large spills.

Collect Contaminated Materials: Carefully collect the absorbed material and any other

contaminated items (e.g., gloves) and place them in the designated hazardous waste

container.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol), followed

by washing with soap and water. All cleaning materials should also be disposed of as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4'-(tert-
Butyl)propiophenone.
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Disposal Workflow for 4'-(tert-Butyl)propiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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